Cas no 100001-79-4 (3-Chloroimidazo1,2-apyridine-2-carboxylic Acid)

• Product Name: 3-Chloroimidazo1,2-apyridine-2-carboxylic Acid
• CAS No: 100001-79-4
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 1077965
• PubChem ID: 26369186
• Update Time: 2025-06-08

3-Chloroimidazo1,2-apyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid
• 3-CHLOROIMIDAZO[1,2-A]PYRIDINE
• (+-)-3,5t-Dibenzyl-1t,3,5c,7-tetramethyl-(4at,8at)-1,3,4,4a,5,8a-hexahydro-1r,4c-aetheno-naphthalin-2,6-dion
• (+-)-3,5t-dibenzyl-1t,3,5c,7-tetramethyl-(4at,8at)-1,3,4,4a,5,8a-hexahydro-1r,4c-etheno-naphthalene-2,6-dione
• (+-)-3,6,11syn-trimethyl-1,2,3,4,5,6-hexahydro-2,6-methano-benz[d]azocine, picrate
• 3.5
• AR-1H9173
• Benzoic acid, 3,5-dinitro-, sec-butyl ester
• Benzoic acid,5-dinitro-, sec-butyl ester
• sek.-Butyl-(3.5-dinitro-benzoat)
• AMY15954
• J-512315
• SCHEMBL9924007
• DB-058200
• AKOS006345249
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-chloro-
• DTXSID10649964
• 3-Chloroimidazo[1,2-a]pyridine-2-carboxylicacid
• 100001-79-4
• MFCD09836169
• AS-8199
• W-204314
• G73506
• 1000017-94-6
• 3-Chloroimidazo1,2-apyridine-2-carboxylic Acid

• Inchi： 1S/C8H5ClN2O2/c9-7-6(8(12)13)10-5-3-1-2-4-11(5)7/h1-4H,(H,12,13)
• InChI Key： JBQOFBOMIUELMB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C2C=CC=CN21

Computed Properties

• Exact Mass: 196.003955g/mol
• Monoisotopic Mass: 196.003955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.59g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-Chloroimidazo1,2-apyridine-2-carboxylic Acid

Comprehensive Overview of 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid (CAS No. 100001-79-4)

3-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid (CAS No. 100001-79-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. The presence of a chloro substituent at the 3-position and a carboxylic acid group at the 2-position enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their role as key intermediates in the synthesis of bioactive molecules. Researchers are particularly interested in 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid due to its versatility in forming amide bonds and ester linkages, which are crucial for developing novel therapeutics. Its CAS No. 100001-79-4 is frequently searched in academic and industrial databases, reflecting its importance in modern chemistry.

One of the hottest topics in organic chemistry today is the development of sustainable synthetic methods. 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid aligns with this trend, as it can be synthesized using green chemistry principles, such as catalytic reactions and solvent-free conditions. This resonates with the growing emphasis on environmentally friendly processes in the chemical industry. Additionally, its potential applications in medicinal chemistry—such as in the design of antiviral and anti-inflammatory agents—make it a subject of intense study.

The compound’s structural motif is also relevant to the field of material science. Its ability to form hydrogen bonds and coordination complexes with metals opens doors for applications in catalysis and sensor development. For instance, its derivatives have been explored as fluorescent probes for detecting metal ions in environmental samples. This versatility makes CAS No. 100001-79-4 a valuable asset in interdisciplinary research.

From an SEO perspective, users often search for terms like "synthesis of 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid", "applications of imidazo[1,2-a]pyridine derivatives", and "CAS 100001-79-4 suppliers". Addressing these queries, this compound is commercially available through specialized chemical vendors, and its synthesis protocols are well-documented in peer-reviewed journals. Its purity and stability are critical for researchers, and advanced analytical techniques like HPLC and NMR are employed to ensure quality.

In conclusion, 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid (CAS No. 100001-79-4) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its relevance to contemporary research themes, such as green chemistry and drug discovery, ensures its continued prominence in scientific literature. As interest in heterocyclic compounds grows, this compound will likely remain a focal point for innovation and application development.